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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
solid 2,5-Difluorophenylhydrazine. The information is curated for professionals in research
and development who utilize this compound as a key intermediate in the synthesis of
pharmaceuticals and other bioactive molecules. This document includes tabulated physical
data, detailed experimental protocols for property determination, and a visualization of a key
synthetic pathway involving this compound.

Core Physical Properties

2,5-Difluorophenylhydrazine is a substituted aromatic hydrazine that serves as a crucial
building block in organic synthesis. Its physical characteristics are fundamental to its handling,
storage, and reaction kinetics. The data presented here has been compiled from various
chemical suppliers and literature sources. It is important to note that properties can vary slightly
based on the purity of the sample and the method of measurement. The compound is typically
available as the free base or as a hydrochloride salt, which exhibit different physical properties.
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Quantitative Physical Data

The table below summarizes the key physical properties of 2,5-Difluorophenylhydrazine and

its hydrochloride salt for easy comparison.

2,5-
2,5-
Property . . Difluorophenylhydrazine
Difluorophenylhydrazine .
Hydrochloride
CAS Number 97108-50-4 175135-73-6
Molecular Formula CeHeF2N2 CeH7CIF2N2
Molecular Weight 144.12 g/mol 180.58 g/mol
Appearance Light tan solid Data not consistently available
Melting Point 75-76 °C[1] Data not available
Boiling Point 189.5 °C at 760 mmHg[1] 189.5 °C at 760 mmHg[2]
Density 1.379 g/cm3[1] Data not available
Sparingly soluble in water; o
- ) ) Increased solubility in water
Solubility soluble in many organic

solvents.

compared to the free base.

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the

primary physical properties of solid organic compounds like 2,5-Difluorophenylhydrazine.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

(typically 0.5-1 °C) is characteristic of a pure compound, while impurities tend to depress and

broaden the melting range.

Methodology:
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Sample Preparation: A small amount of the dry 2,5-Difluorophenylhydrazine solid is finely
ground into a powder. A small portion of the powder is then packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus (such as a Mel-Temp or a Thiele tube setup)
is used. The capillary tube containing the sample is placed in the heating block or oil bath of
the apparatus, adjacent to a thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the last solid crystal melts (the completion of melting)
are recorded. This range is reported as the melting point. For an unknown compound, a
preliminary, faster heating rate can be used to determine an approximate melting range,
followed by a slower, more accurate measurement.[2]

Boiling Point Determination

For a solid compound that is stable at its boiling point, this property can be determined using a

micro-scale method.

Methodology:

Sample Preparation: A small amount of 2,5-Difluorophenylhydrazine is placed in a small
test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample within the test tube.

Heating: The test tube assembly is attached to a thermometer and heated in a suitable
apparatus, such as a Thiele tube filled with mineral oil.

Observation: The sample is heated until a continuous stream of bubbles emerges from the
open end of the inverted capillary tube. The heat is then removed, and the sample is allowed
to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded
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as the boiling point. This is the temperature at which the vapor pressure of the liquid equals
the external atmospheric pressure.[1][3][4]

Solubility Determination

Qualitative solubility tests are performed to understand the polarity of a compound and to
select appropriate solvents for reactions and purifications.

Methodology:

o Sample and Solvent Preparation: A small, measured amount of 2,5-
Difluorophenylhydrazine solid (e.g., 10-20 mg) is placed into a series of small test tubes.

e Solvent Addition: A measured volume of a solvent (e.g., 1 mL) is added to each test tube.
Common solvents for testing include water, ethanol, diethyl ether, acetone, and toluene.

o Observation: The mixture is agitated or stirred vigorously for a set period (e.g., 1-2 minutes)
at room temperature. The solubility is observed and categorized as soluble (dissolves
completely), partially soluble, or insoluble.[5][6]

e pH Testing: For aqueous solutions, the pH can be tested with litmus paper to indicate acidic
or basic properties.

Synthetic Pathway Visualization

2,5-Difluorophenylhydrazine is a key precursor in the Fischer indole synthesis, a widely used
method for synthesizing indole ring systems, which are prevalent in many pharmaceutical
agents. The following diagram illustrates the logical workflow of this important reaction.
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Caption: Workflow of the Fischer Indole Synthesis.

This reaction proceeds through the initial formation of a phenylhydrazone from 2,5-
difluorophenylhydrazine and a carbonyl compound under acidic conditions.[7][8] This
intermediate then tautomerizes to an ene-hydrazine. A key step is the[9][9]-sigmatropic
rearrangement, followed by cyclization and the elimination of ammonia to yield the final
aromatic indole product.[7][10][11] This synthesis is a cornerstone of heterocyclic chemistry
and highlights the utility of 2,5-difluorophenylhydrazine as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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